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Compound of Interest

Compound Name:
(E)-3-(2-Methylthiazol-4-yl)acrylic

acid

CAS No.: 201142-75-8

Cat. No.: B1602619

Get Quote

Introduction: A Versatile Heterocyclic Building Block
(E)-3-(2-Methylthiazol-4-yl)acrylic acid is a valuable heterocyclic building block in modern

organic synthesis. Its structure, featuring a 2-methylthiazole ring conjugated with an acrylic acid

moiety, provides a unique combination of reactive sites, making it a strategic precursor for the

synthesis of complex molecular architectures. The thiazole ring is a prominent scaffold in

medicinal chemistry, appearing in a wide array of pharmacologically active compounds,

including anticancer, antimicrobial, and anti-inflammatory agents.[1][2][3] The α,β-unsaturated

carboxylic acid functionality allows for a diverse range of chemical transformations, most

notably amide bond formations, which are among the most crucial reactions in drug discovery.

[4]

This guide provides a comprehensive overview of the synthesis, key reactions, and practical

protocols for utilizing (E)-3-(2-Methylthiazol-4-yl)acrylic acid, designed for researchers and

professionals in organic synthesis and drug development.
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A thorough understanding of a reagent's properties and hazards is paramount for its safe and

effective use.

Property Value Reference

CAS Number 201142-75-8 [5]

Molecular Formula C₇H₇NO₂S [5]

Molecular Weight 169.20 g/mol [5]

Appearance
Off-white to yellow solid

(typical)

Storage Sealed in dry, 2-8°C [5]

Safety Profile: This compound should be handled with appropriate personal protective

equipment (PPE) in a well-ventilated fume hood.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[5]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[5]

Part 1: Synthesis Protocol via Knoevenagel-
Doebner Condensation
The most efficient and widely adopted method for synthesizing (E)-3-(2-Methylthiazol-4-
yl)acrylic acid is the Knoevenagel condensation, specifically using the Doebner modification.

[6] This reaction involves the condensation of 2-methylthiazole-4-carbaldehyde with malonic

acid, catalyzed by a weak organic base like pyridine, which also facilitates the subsequent

decarboxylation.[7][8]

Reaction Principle: The reaction proceeds via the formation of an enolate from malonic acid,

which acts as a nucleophile, attacking the aldehyde's carbonyl group.[8] The resulting aldol-
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type adduct readily undergoes dehydration. In the Doebner modification, the use of pyridine at

elevated temperatures promotes a concerted decarboxylation and elimination step to yield the

final α,β-unsaturated acid with high stereoselectivity for the (E)-isomer.[6]

2-Methylthiazole-4-carbaldehyde
+

Malonic Acid
Pyridine (Solvent & Catalyst)Dissolve Heat (e.g., 100°C)Reflux Acidic Workup

(e.g., aq. HCl)
Cool & Precipitate (E)-3-(2-Methylthiazol-4-yl)acrylic acidIsolate

Click to download full resolution via product page

Caption: Knoevenagel-Doebner Synthesis Workflow.

Detailed Experimental Protocol:
Materials:

2-Methylthiazole-4-carbaldehyde (1.0 eq)

Malonic Acid (1.5 eq)

Pyridine (as solvent)

Hydrochloric Acid (2M aqueous solution)

Deionized Water

Ethanol (for recrystallization)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, add 2-methylthiazole-4-carbaldehyde and malonic acid.

Solvent Addition: Add pyridine to the flask (approx. 3-5 mL per gram of aldehyde). Stir the

mixture at room temperature until all solids are dissolved.

Condensation & Decarboxylation: Heat the reaction mixture to reflux (approx. 100-115°C)

and maintain for 3-5 hours. Monitor the reaction progress by TLC (thin-layer
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chromatography), observing the consumption of the aldehyde. The evolution of CO₂ gas will

be apparent.

Workup: After the reaction is complete, cool the mixture to room temperature and then place

it in an ice bath. Slowly pour the cooled reaction mixture into an excess of cold 2M aqueous

HCl with vigorous stirring. A precipitate should form.

Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with

cold deionized water to remove pyridine hydrochloride and any unreacted malonic acid.

Purification: Dry the crude product under vacuum. For higher purity, recrystallize the solid

from a suitable solvent system, such as ethanol/water.

Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C

NMR, and IR spectroscopy. The large coupling constant (J ≈ 16 Hz) between the vinylic

protons in the ¹H NMR spectrum is characteristic of the (E)-isomer.

Part 2: Application in Amide Synthesis
A primary application of (E)-3-(2-Methylthiazol-4-yl)acrylic acid is in the synthesis of novel

amide derivatives, which are key intermediates for drug candidates. The carboxylic acid can be

activated by a variety of coupling reagents to react with primary or secondary amines, forming

a stable amide bond.

Causality of Reagent Choice: Standard amide coupling reagents are used to convert the

carboxylic acid's hydroxyl group into a better leaving group, facilitating nucleophilic attack by

the amine. The combination of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and an

additive like Hydroxybenzotriazole (HOBt) is a common choice.[9] EDC activates the

carboxylate, and HOBt forms a reactive ester that is less prone to side reactions (like N-

acylurea formation) and racemization, leading to higher yields and purer products.[4]
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Step 1: Carboxylic Acid Activation

Step 2: Nucleophilic Attack

R-COOH
(Thiazole Acrylic Acid)

Active HOBt Ester

EDC HOBt

Amide Product

Amide Bond Formation R'-NH₂

(Amine)

Click to download full resolution via product page

Caption: General Mechanism for EDC/HOBt Amide Coupling.

General Protocol for Amide Coupling:
Materials:

(E)-3-(2-Methylthiazol-4-yl)acrylic acid (1.0 eq)

Desired Amine (1.1 eq)

EDC (1.2 eq)

HOBt (1.2 eq)

Aprotic solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF))
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Base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA), 2-3 eq, especially if the

amine is a hydrochloride salt)

Procedure:

Initial Setup: Dissolve (E)-3-(2-Methylthiazol-4-yl)acrylic acid and HOBt in the chosen

aprotic solvent in a flask under an inert atmosphere (e.g., nitrogen). Stir the solution at room

temperature.

Activation: Add EDC to the solution and stir for 15-20 minutes at room temperature. This pre-

activation step forms the reactive HOBt ester.

Amine Addition: In a separate flask, dissolve the amine and the base (if needed) in the same

solvent. Add this amine solution dropwise to the activated acid mixture.

Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction

by TLC or LC-MS.

Workup:

Dilute the reaction mixture with the solvent (e.g., DCM or Ethyl Acetate).

Wash the organic layer sequentially with a weak acid (e.g., 1M HCl or 5% citric acid) to

remove excess base, then with a weak base (e.g., saturated NaHCO₃ solution) to remove

unreacted carboxylic acid and HOBt, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate

under reduced pressure.

Purification: Purify the resulting crude amide product by flash column chromatography on

silica gel or by recrystallization.

Part 3: Relevance in Drug Development
The thiazole acrylic acid scaffold is a key component in the design of targeted therapeutics. For

example, inhibitors of soluble epoxide hydrolase (sEH), an enzyme implicated in cardiovascular

and inflammatory diseases, often feature similar structural motifs. The drug candidate

GSK2256294, an sEH inhibitor, demonstrates the pharmacological relevance of complex
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amides derived from functionalized heterocyclic cores.[10][11][12] While not a direct precursor,

(E)-3-(2-Methylthiazol-4-yl)acrylic acid represents the class of building blocks essential for

synthesizing libraries of such potential inhibitors for structure-activity relationship (SAR)

studies. Its rigid, planar structure and defined stereochemistry provide a reliable anchor for

molecular design.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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